trans-2-HEXENYL BUTYRATE

Specification

• CAS No.: 53398-83-7
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: [(E)-hex-2-enyl] butanoate
• Standard InChI: InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
• Standard InChI Key: PCGACKLJNBBQGM-VOTSOKGWSA-N
• Isomeric SMILES: CCC/C=C/COC(=O)CCC
• Canonical SMILES: CCCC=CCOC(=O)CCC
• Boiling Point: 191.00 to 193.00 °C. @ 760.00 mm Hg

Introduction

Cosmetic Industry

Trans-2-Hexenyl butyrate is predominantly utilized in cosmetics for its fragrance properties. It imparts a fresh, fruity scent that enhances the sensory experience of personal care products such as lotions, perfumes, and hair care items. The demand for natural fragrances in cosmetics has led to its increased usage.

Flavoring Agent

In addition to cosmetics, trans-2-Hexenyl butyrate is also employed as a flavoring agent in food products due to its appealing aroma profile.

• Biological Activity and Research Findings

Research has indicated that trans-2-Hexenyl butyrate elicits significant responses in various biological assays. For instance, studies have shown that it can act as a potential pheromone component, eliciting sensitive responses in certain insect species. Furthermore, it has been evaluated for its role in enhancing the sensory attributes of cosmetic products.

Table 2: Biological Activity Studies

Study Reference	Findings
	Elicited strong EAG responses as a potential pheromone.
	Used in cosmetics for enhancing fragrance profiles.

• Safety Profile and Considerations

Table 3: Safety Considerations

Safety Aspect	Description
Skin Irritation	Possible in sensitive individuals
Allergic Reactions	Rare but may occur
Comedogenic Rating	1 (unlikely to clog pores)

Trans-2-Hexenyl butyrate is a valuable ester with significant applications in the cosmetic and food industries due to its desirable fragrance properties and safety profile. Ongoing research continues to explore its biological activities and potential uses, reinforcing its importance in various formulations.

This comprehensive overview highlights the significance of trans-2-Hexenyl butyrate within industrial applications while underscoring the necessity for continued research into its properties and effects on health and safety standards.